2,5-Bis(5-n-hexyl-2-thienyl)thiophene

• IUPAC Name: 2,5-bis(5-hexylthiophen-2-yl)thiophene
• InChI: InChI=1S/C24H32S3/c1-3-5-7-9-11-19-13-15-21(25-19)23-17-18-24(27-23)22-16-14-20(26-22)12-10-8-6-4-2/h13-18H,3-12H2,1-2H3
• InChI Key: FQKINULSLUQGRX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(S1)C2=CC=C(S2)C3=CC=C(S3)CCCCCC
• Molecular Formula: C24H32S3
• DSSTOX Substance ID: DTXSID90348165
• Molecular Weight: 416.7 g/mol
• CAS RN: 188917-41-1

Description

2,5-Bis(5-n-hexyl-2-thienyl)thiophene is a type of thienyl aryleneethynylenes. These compounds are typically prepared by the Sonogashira cross-coupling of dibrominated or diiodinated thiophenes with arylacetylenes.

Synthesis Analysis

The synthesis of similar compounds involves the Sonogashira cross-coupling of dibrominated or diiodinated thiophenes with arylacetylenes. This method has been used to prepare a series of novel thienyl aryleneethynylenes. Protodeboronation of pinacol boronic esters has also been reported as a method for the synthesis of related compounds.

Scientific Research Applications

Organic Field-Effect Transistors and Memory Elements

One of the primary applications of 2,5-bis(5-n-hexyl-2-thienyl)thiophene derivatives is in the field of organic field-effect transistors (OFETs) and nonvolatile memory elements. These compounds, due to their high carrier mobilities and stable memory effects, are crucial in developing easily processable phenylene-thiophene-based transistors. Their unique electronic properties, including reversible and tunable memory effects, make them suitable for solution-fabricated transistor memory elements, contributing to advancements in flexible and printable electronics (Mushrush et al., 2003).

Optoelectronic Device Applications

Another significant application area is in optoelectronic devices, where derivatives of 2,5-bis(5-n-hexyl-2-thienyl)thiophene are utilized for their blue emission characteristics and quantum yield properties. These materials are particularly considered for tailoring properties in optoelectronic devices, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs), due to their favorable electrochemical behavior and the ability to form polymer films through repeated potential cycling (Pepitone et al., 2003).

Conformational Analysis and Molecular Dynamics

The compound also plays a role in the conformational analysis of organic molecules. Studies utilizing molecular dynamics and NMR spectroscopy have explored the conformational behaviors of oligothiophenes and oligo(thienyl)furans, including derivatives of 2,5-bis(5-n-hexyl-2-thienyl)thiophene. These analyses are crucial for understanding the structural and electronic properties of organic semiconducting materials, which in turn influence their application in electronic devices (Diaz-Quijada et al., 2002).

Electrochromic Polymers

Furthermore, thiophene-phenylene-based molecules, including derivatives similar to 2,5-bis(5-n-hexyl-2-thienyl)thiophene, have been reported to exhibit electrochromic properties. These properties are essential for developing new materials for smart windows, displays, and other applications where reversible color change under an electric field is desired (Galand et al., 2006).